Cas no 1882187-43-0 (5-Amino-6-methyl-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-6-methyl-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one
• CAS No: 1882187-43-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5746749
• PubChem ID: 130571780
• Update Time: 2025-05-28

5-Amino-6-methyl-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-methyl-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one
• 1882187-43-0
• EN300-1105396
• 2(1H)-Pyridinone, 5-amino-6-methyl-1-(2-propen-1-yl)-

• Inchi： 1S/C9H12N2O/c1-3-6-11-7(2)8(10)4-5-9(11)12/h3-5H,1,6,10H2,2H3
• InChI Key： LDTYCTXLAZJMDP-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C)N1CC=C)N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 292.0±39.0 °C(Predicted)
• pka: 4.34±0.20(Predicted)

Additional information on 5-Amino-6-methyl-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-Amino-6-methyl-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one (CAS No. 1882187-43-0)

The compound 5-Amino-6-methyl-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one, identified by its CAS No. 1882187-43-0, is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydropyridin-2-one core, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for 5-Amino-6-methyl-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one has surged due to its role in developing novel therapeutics. Its prop-2-en-1-yl substituent enhances reactivity, enabling diverse chemical modifications. This adaptability aligns with current trends in precision medicine and green chemistry, where efficient synthesis and minimal environmental impact are prioritized. The compound’s amino and methyl functional groups further contribute to its versatility, allowing for tailored interactions in biological systems.

From an industrial perspective, CAS No. 1882187-43-0 is gaining traction as a building block for high-value intermediates. Its compatibility with cross-coupling reactions and catalysis makes it a favorite among synthetic chemists. Notably, its stability under various conditions ensures scalability, addressing the growing need for cost-effective production in API (Active Pharmaceutical Ingredient) manufacturing. This aligns with the global shift toward sustainable synthesis and circular economy principles.

Beyond pharmaceuticals, 5-Amino-6-methyl-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one is being investigated for its potential in agrochemical formulations. Its structural motifs are analogous to those found in natural plant growth regulators, sparking interest in crop protection and yield enhancement. As the agricultural sector seeks eco-friendly alternatives to traditional pesticides, this compound’s low toxicity profile and biodegradability position it as a promising candidate.

The synthesis of CAS No. 1882187-43-0 typically involves multistep organic reactions, including condensation and cyclization. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to optimize yields and reduce waste. These innovations resonate with the broader scientific community’s focus on process intensification and energy efficiency, topics frequently searched in academic and industrial databases.

Quality control of 5-Amino-6-methyl-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one relies on modern analytical methods such as HPLC, NMR, and mass spectrometry. These ensure compliance with stringent regulatory standards, a critical aspect for end-users in pharmaceutical GMP environments. The compound’s purity and stability are frequently discussed in forums and publications, reflecting its importance in high-stakes applications.

In conclusion, 5-Amino-6-methyl-1-(prop-2-en-1-yl)-1,2-dihydropyridin-2-one (CAS No. 1882187-43-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable agriculture—underscore its relevance in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of life sciences and material innovation.